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Compound of Interest

Compound Name: Bis[(dimethylamino)methyl]phenol

Cat. No.: B15349622

Essential Safety and Handling Guide for
Bis[(dimethylamino)methyl]phenol

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Bis[(dimethylamino)methyl]phenol (CAS No. 71074-89-0).
It is intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Hazard Identification and Classification

Bis[(dimethylamino)methyl]phenol is classified as a hazardous substance. According to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it presents
the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1]

Skin Corrosion/Irritation (Sub-category 1B): Causes severe skin burns and eye damage.[1]

Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[1]
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Signal Word: Danger[1]

Quantitative Data Summary

While specific occupational exposure limits for Bis[(dimethylamino)methyl]phenol have not
been established, the following physicochemical data is available. Acute toxicity values
(LD50/LC50) are not available in the searched literature.

Property Value

Molecular Weight 208.30 g/mol
CAS Number 71074-89-0

EC Number 275-162-0
Appearance Data not available
Boiling Point Data not available
Flash Point Data not available
Density Data not available
Vapor Pressure Data not available
Oral LD50 (Rat) No data available
Dermal LD50 (Rabbit) No data available
Inhalation LC50 (Rat) No data available

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step guide is mandatory when handling
Bis[(dimethylamino)methyl]phenol.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood.[1]
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e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards. A face shield is also recommended.

¢ Skin Protection:

o Gloves: Wear chemical-impermeable gloves (e.g., Nitrile rubber). Inspect gloves for any
signs of degradation before use.

o Protective Clothing: Wear fire/flame resistant and impervious clothing. A lab coat or
chemical-resistant apron is required.

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
full-face respirator with an appropriate cartridge (e.g., type ABEK, EN14387).

Handling Procedures

e Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fumes, gas, mist, vapors, or spray.

Prevent the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Wash hands and any exposed skin thoroughly after handling.

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Keep away from incompatible materials such as oxidizing agents.
o Store in a locked cabinet or area accessible only to authorized personnel.

Emergency and Disposal Plans
Emergency First-Aid Measures
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« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention
as corrosive injuries that are not treated are hard to cure.

» In Case of Eye Contact: Immediately rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.
Seek immediate medical attention.[1]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a physician or Poison Control Center immediately.

Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as
described above. Avoid breathing vapors, mist, or gas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or waterways.

e Containment and Cleaning Up:

o For small spills, absorb with an inert material (e.g., sand, diatomaceous earth, acid- or
universal binding agents).

o Collect the absorbed material and place it in a suitable, labeled container for disposal.

o Ventilate the affected area.

Disposal Plan

» Dispose of the chemical and its container in accordance with all applicable local, regional,
national, and international regulations.

e The substance should be sent to an appropriate treatment and disposal facility.
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e Do not dispose of it with household waste or allow it to reach the sewage system.

o Contaminated packaging should be treated as the product itself.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
Bis[(dimethylamino)methyl]phenol.
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Caption: Logical workflow for the safe handling and disposal of
Bis[(dimethylamino)methyl]phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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